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Compound of Interest

Compound Name: Neuromedin N

Cat. No.: B1678227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Neuromedin N (NN), a

neuropeptide with significant physiological roles. It covers the gene and protein sequence

information, receptor interactions, signaling pathways, and key experimental methodologies for

its study.

Gene and Precursor Information
Neuromedin N is a hexapeptide neuropeptide derived from the same precursor protein as

neurotensin (NT).[1] This precursor, known as the neurotensin/neuromedin N precursor (pro-

NT/NN), is encoded by the NTS gene.[2][3] The sequences for both neuromedin N and

neurotensin are located at the C-terminus of the precursor protein.[1] They are flanked by Lys-

Arg (Lysine-Arginine) sequences, which are consensus sites for cleavage by endoproteases,

specifically prohormone convertases like PC1, PC2, and PC5-A.[1][4] The differential

processing of this precursor in various tissues leads to the production of NT, NN, and larger

peptide forms, allowing for biological diversity from a single gene.[4]

Table 1: Gene Information for Neurotensin/Neuromedin
N (NTS)
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Species Gene Symbol
Chromosomal
Location

UniProt ID NCBI Gene ID

Homo sapiens

(Human)
NTS 4q12[5] P30990 4922[1]

Bos taurus

(Bovine)
NTS 6 P01156[2] 281958

Danio rerio

(Zebrafish)
nts 18 A0A0A7H8E2[6] 799989

Below is a diagram illustrating the structure of the pro-neurotensin/neuromedin N precursor,

highlighting the locations of the mature peptides.

Caption: Structure of the pro-neurotensin/neuromedin N precursor and its processing.

Protein Sequence Information
Neuromedin N is a highly conserved hexapeptide. Its biological activity is closely related to

that of neurotensin, with which it shares sequence homology.[1]

Table 2: Amino Acid Sequences of Neuromedin N and its
Precursor

Species
Precursor Length
(Amino Acids)

Neuromedin N
Sequence

UniProt ID

Homo sapiens

(Human)
170 KIPYIL P30990

Bos taurus (Bovine) 170 KIPYIL P01156[2]

Rattus norvegicus

(Rat)
170 KIPYIL P07301

Mus musculus

(Mouse)
169 KIPYIL P35544

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://en.wikipedia.org/wiki/Neuromedin_U
https://en.wikipedia.org/wiki/Neuromedin_N
https://www.uniprot.org/uniprotkb/P01156/entry
https://www.uniprot.org/uniprot/A0A0A7H8E2
https://www.benchchem.com/product/b1678227?utm_src=pdf-body
https://www.benchchem.com/product/b1678227?utm_src=pdf-body
https://www.benchchem.com/product/b1678227?utm_src=pdf-body
https://en.wikipedia.org/wiki/Neuromedin_N
https://www.benchchem.com/product/b1678227?utm_src=pdf-body
https://www.uniprot.org/uniprotkb/P01156/entry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receptors and Signaling Pathways
Neuromedin N exerts its physiological effects, which include analgesia and hypothermia, by

interacting with G protein-coupled receptors (GPCRs), primarily the neurotensin type 2 (NTS2)

receptor.[1][7] While it can also bind to other neurotensin receptors, its affinity is notable for

NTS2.[1][7] The binding of Neuromedin N to its receptor initiates a cascade of intracellular

signaling events. Stimulation of neurotensin receptors can lead to the activation of Gαq and Gαi

proteins, resulting in increased intracellular calcium concentration, generation of inositol

phosphate, and activation of the MAPK/ERK pathway.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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